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Compound of Interest

Compound Name: Lyciumin B

Cat. No.: B3027245 Get Quote

For immediate implementation, this document outlines the essential procedures for the safe

and compliant disposal of Lyciumin B, a cyclic peptide classified as hazardous to aquatic life.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination.

Lyciumin B is categorized as having acute oral toxicity (Category 4) and high acute and

chronic aquatic toxicity (Category 1).[1] Its significant environmental hazard necessitates that it

be treated as hazardous chemical waste. Under no circumstances should Lyciumin B or its

containers be disposed of down the drain or in regular trash.[1][2]

Summary of Key Disposal and Safety Information
For quick reference, the following table summarizes the critical data regarding Lyciumin B's

hazards and disposal requirements.
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Parameter Information Source

Chemical Name Lyciumin B [1][3][4][5]

CAS Number 125756-66-3 [1][5]

Hazard Classifications

Acute toxicity, Oral (Category

4)Acute aquatic toxicity

(Category 1)Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Primary Disposal Precaution
P273: Avoid release to the

environment
[1]

Disposal Mandate

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Step-by-Step Disposal Protocol for Lyciumin B
Waste
The following procedures provide a clear workflow for the safe handling and disposal of both

liquid and solid waste containing Lyciumin B.

Waste Collection and Segregation
Aqueous and Solvent-Based Solutions: Collect all liquid waste containing Lyciumin B in a

dedicated, leak-proof container that is chemically compatible with the solvent used. The

container must have a secure screw-top cap.[6][7] Do not mix Lyciumin B waste with other

chemical waste streams unless explicitly permitted by your institution's Environmental Health
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and Safety (EHS) department.[6] Specifically, avoid mixing with strong acids, bases, or

oxidizing/reducing agents.[1]

Solid Waste: All solid materials contaminated with Lyciumin B, such as pipette tips, gloves,

and absorbent paper, must be collected in a separate, clearly labeled, and sealed container.

[8] For chemically contaminated sharps like needles or blades, use a designated puncture-

resistant sharps container.[9]

Container Labeling
Proper labeling is crucial for the safe management of hazardous waste.[10] All containers of

Lyciumin B waste must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Lyciumin B"

The specific components and their approximate concentrations.

The relevant hazard pictograms (e.g., harmful, environmentally hazardous).

The date when the first waste was added to the container (accumulation start date).

The name and contact information of the generating researcher or laboratory.

Storage and Accumulation
Store all Lyciumin B waste containers in a designated "Satellite Accumulation Area" (SAA)

within the laboratory where the waste is generated.[6][10]

The SAA should be a secondary containment unit, such as a chemical-resistant tray, to

prevent the spread of material in case of a leak.

Ensure that waste containers are kept securely closed at all times, except when adding

waste.[6][7]

Requesting Disposal
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Once a waste container is full or has been in accumulation for the maximum period allowed

by your institution (typically 6-12 months), a pickup must be requested from your institution's

EHS or hazardous waste management department.[9][10]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

is often done through an online system.[7][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lyciumin B.
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Lyciumin B Waste Generated

Is the waste liquid?

Collect in a dedicated, labeled,
and sealed liquid waste container.

Yes

Is the solid waste a sharp?

No (Solid)

Store in a designated
Satellite Accumulation Area (SAA)

with secondary containment.

Collect in a dedicated, labeled,
and sealed solid waste container.

No

Use a puncture-resistant
sharps container.

Yes

Request pickup from
Environmental Health & Safety (EHS).

Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lyciumin B waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of Lyciumin B, thereby protecting themselves, their

colleagues, and the ecosystem. Always consult your institution's specific chemical hygiene and

waste disposal plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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